Cas no 591248-67-8 (PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-)
591248-67-8 structure
Product Name:PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-
CAS No:591248-67-8
MF:C7H9ClN2O2S
MW:220.676559209824
CID:3522712
PubChem ID:85860264
Update Time:2025-04-21
PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)- Chemical and Physical Properties
Names and Identifiers
-
- PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-
- SCHEMBL16651050
- DB-426418
- 4-chloro-5-ethyl-2-(methylsulfonyl)pyrimidine
- 591248-67-8
- TQR0598
-
- Inchi: 1S/C7H9ClN2O2S/c1-3-5-4-9-7(10-6(5)8)13(2,11)12/h4H,3H2,1-2H3
- InChI Key: GWXMXQDUSAEXLI-UHFFFAOYSA-N
- SMILES: C1(S(C)(=O)=O)=NC=C(CC)C(Cl)=N1
Computed Properties
- Exact Mass: 220.0073264Da
- Monoisotopic Mass: 220.0073264Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 68.3Ų
PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)- Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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